Cas no 1707372-02-8 (3-bromo-5H,6H,7H-pyrazolo3,2-b1,3oxazine-2-carboxylic acid)

• Product Name: 3-bromo-5H,6H,7H-pyrazolo3,2-b1,3oxazine-2-carboxylic acid
• CAS No: 1707372-02-8
• MF: C₇H₇BrN₂O₃
• MW: 247.046080827713
• MDL: MFCD26129344
• CID: 5161789
• PubChem ID: 84045441
• Update Time: 2025-05-18

3-bromo-5H,6H,7H-pyrazolo3,2-b1,3oxazine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-6,7-dihydro-5H-pyrazolo[5,1-b][1,3]oxazine-2-carboxylic acid
• 5H-Pyrazolo[5,1-b][1,3]oxazine-2-carboxylic acid, 3-bromo-6,7-dihydro-
• 3-bromo-5H,6H,7H-pyrazolo3,2-b1,3oxazine-2-carboxylic acid

• MDL： MFCD26129344
• Inchi： 1S/C7H7BrN2O3/c8-4-5(7(11)12)9-10-2-1-3-13-6(4)10/h1-3H2,(H,11,12)
• InChI Key： VLEXJLCUWZITPH-UHFFFAOYSA-N
• SMILES： O1CCCN2N=C(C(O)=O)C(Br)=C12

Additional information on 3-bromo-5H,6H,7H-pyrazolo3,2-b1,3oxazine-2-carboxylic acid

3-Bromo-5H,6H,7H-Pyrazolo[3,2-B]1,3-Oxazine-2-Carboxylic Acid: A Comprehensive Overview

The compound 3-bromo-5H,6H,7H-pyrazolo[3,2-b]1,3oxazine-2-carboxylic acid (CAS No. 1707372-02-8) is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of pyrazolo oxazines, which are known for their unique structural features and versatile applications. The molecule's structure incorporates a pyrazole ring fused with an oxazine moiety, along with a bromine substituent and a carboxylic acid group. These functional groups contribute to its intriguing chemical properties and reactivity.

Recent studies have highlighted the importance of pyrazolo[3,2-b]1,3oxazine derivatives in drug discovery and development. The carboxylic acid group in this compound plays a crucial role in its ability to form hydrogen bonds, which is essential for its interactions with biological targets. Additionally, the bromine substituent enhances the molecule's lipophilicity, making it more suitable for crossing cellular membranes and binding to specific receptors. This combination of functional groups makes 3-bromo-5H,6H,7H-pyrazolo[3,2-b]1,3oxazine-2-carboxylic acid a promising candidate for various therapeutic applications.

One of the most recent breakthroughs involving this compound is its application in the development of antimicrobial agents. Researchers have found that pyrazolo oxazines exhibit potent activity against a wide range of bacterial and fungal pathogens. The bromo-substituted pyrazolo oxazine derivatives, including our compound of interest, have shown enhanced efficacy compared to traditional antibiotics. This is attributed to their ability to disrupt bacterial cell membranes and inhibit key enzymatic pathways essential for microbial survival.

Moreover, 3-bromo-5H,6H,7H-pyrazolo[3,2-b]1,3oxazine-2-carboxylic acid has demonstrated potential in the field of cancer therapy. Preclinical studies have revealed that this compound can induce apoptosis in cancer cells by targeting specific oncogenes and inhibiting tumor growth. The carboxylic acid group facilitates the molecule's interaction with DNA repair proteins, thereby enhancing its cytotoxic effects on malignant cells while sparing healthy tissues.

The synthesis of this compound involves a multi-step process that combines advanced organic chemistry techniques. The key steps include the formation of the pyrazole ring through cyclization reactions and the subsequent introduction of the bromine substituent via electrophilic substitution. The final step involves the installation of the carboxylic acid group using oxidation or hydrolysis methods. These synthetic strategies ensure high yields and excellent purity of the final product.

In terms of pharmacokinetics, pyrazolo oxazines like our compound exhibit favorable absorption profiles due to their balanced hydrophilic-lipophilic properties. Studies have shown that 3-bromo-5H,6H,7H-pyrazolo[3,2-b]1,3oxazine-2-carboxylic acid has a moderate half-life in vivo and demonstrates efficient distribution across various tissues. These properties make it an ideal candidate for systemic administration in therapeutic settings.

Looking ahead, ongoing research is focused on optimizing the structure of this compound to enhance its bioavailability and reduce potential side effects. Scientists are exploring novel derivatization strategies to improve its solubility and stability while maintaining its therapeutic efficacy. Additionally, efforts are being made to investigate its mechanism of action at the molecular level to better understand its interactions with biological systems.

In conclusion, 3-bromo-5H